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Compound of Interest

Compound Name: Benzotrifuroxan

Cat. No.: B3051571 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Benzotrifuroxan (BTF) is a highly energetic and sensitive primary explosive. The

information provided herein is for guidance purposes and should be supplemented by a

thorough risk assessment conducted by qualified personnel at your institution. Always consult

with your institution's Environmental Health and Safety (EHS) department before handling this

substance.

Immediate Safety and Hazard Information
Benzotrifuroxan is a powerful explosive that is highly sensitive to initiation from shock, friction,

impact, heat, and electrostatic discharge. It is also reported to be a mild skin irritant and a

severe eye irritant. Due to its hazardous nature, all handling of BTF must be conducted with

extreme caution in a controlled laboratory environment specifically designed for handling

explosives.
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Property Value Notes

Physical State Crystalline solid

Molecular Formula C₆N₆O₆

Molecular Weight 252.10 g/mol [1]

Explosive Type Primary Explosive

Can be initiated by dropping,

impacting, friction, or

electrostatic discharge.

Detonation Velocity
7115.26 m/s (for BTF/ONA

cocrystal)

The detonation velocity of pure

BTF may be higher.

Cocrystallization is a technique

used to reduce the sensitivity

of explosives.

Impact Sensitivity (H₅₀)
56.0 cm (pure BTF) to 90.0 cm

(BTF/ONA cocrystal)

H₅₀ is the drop height at which

there is a 50% probability of

initiation. A higher value

indicates lower sensitivity. The

value for pure BTF indicates

high sensitivity.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Benzotrifuroxan.

Primary Protection (Essential for all handling):

Eye Protection: Chemical splash goggles and a full-face shield are required at all times.

Hand Protection: Use dual-layered gloves. The outer glove should be a heavy-duty,

chemical-resistant glove (e.g., Butyl rubber), and the inner glove can be a disposable

nitrile glove for dexterity. Nitrile gloves provide splash protection but should be changed

immediately upon contact with BTF.[2][3][4] Always consult a glove compatibility chart,

though specific data for BTF is limited.
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Body Protection: A flame-resistant lab coat is essential. For operations with a higher risk of

explosion, a leather jacket with arm protection or a blast suit may be required.

Footwear: Closed-toe, sturdy leather shoes are mandatory. Conductive-sole shoes should

be worn when handling uncharacterized energetic materials to dissipate static electricity.

[5]

Secondary Protection (Task-dependent):

Blast Shield: All operations involving BTF must be conducted behind a certified blast

shield.

Hearing Protection: Earmuffs or earplugs should be worn during any procedure with a risk

of detonation.

Respiratory Protection: While BTF is a solid, if there is any risk of generating dust or

aerosols, a full-face respirator with appropriate cartridges should be used.[6]

Operational Plan: Handling and Storage
3.1. Engineering Controls

Fume Hood: All handling of BTF should be performed in a chemical fume hood with the sash

at the lowest possible position. The fume hood should be equipped with a blast shield.

Ventilation: Ensure adequate ventilation to prevent the accumulation of any potential vapors

or dust.

Static Control: The work area must be grounded. Use of anti-static mats and wrist straps is

highly recommended. All equipment must be properly bonded and grounded.

3.2. Safe Handling Procedures

Minimize Quantities: Use the smallest feasible quantity of BTF for any experiment.

Avoid Ignition Sources: Prohibit all sources of ignition, including open flames, hot plates, and

spark-producing equipment, from the handling area.
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Use Non-Sparking Tools: Utilize tools made of non-sparking materials (e.g., wood, plastic, or

non-ferrous metals). Avoid scraping or creating friction.

Controlled Environment: Maintain a clean and organized workspace. Remove all

unnecessary chemicals and equipment from the immediate area.

Date and Inspect: All containers of BTF must be dated upon receipt and upon opening.

Regularly inspect containers for signs of instability, such as discoloration or crystal formation

around the cap.[6] If any of these signs are present, do not handle the container and contact

your EHS department immediately.

Recrystallization: BTF can be purified by recrystallization, which may improve its stability and

safe handling.[7][8][9] However, this process itself carries significant risks and should only be

performed by experienced personnel following a validated protocol.

3.3. Storage

Segregation: Store BTF in a dedicated, locked, and well-ventilated explosives magazine or a

specially designed storage cabinet. It must be segregated from all other chemicals,

particularly flammable and combustible materials.

Secondary Containment: Store containers of BTF in a secondary container to prevent spills

and breakage.

Temperature Control: Store in a cool, dry place away from direct sunlight and heat sources.

Container Type: Store in the original container if possible. If transferring, use containers

made of compatible materials and ensure they are properly labeled. Avoid glass containers

with screw-top caps.

Emergency and Disposal Plan
4.1. Spill Response

Evacuate: In the event of a spill, immediately evacuate the area and alert others.

Isolate: Secure the area and prevent entry.
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Contact EHS: Notify your institution's EHS department and emergency response team

immediately. Do not attempt to clean up a spill of BTF unless you are trained and equipped

to do so.

Decontamination: If a clean-up is authorized, use non-sparking tools and appropriate

absorbents as directed by your EHS team.

4.2. Exposure Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station. Seek immediate medical attention.

Skin Contact: Promptly wash the affected area with soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

4.3. Disposal Plan

Do Not Dispose in Regular Waste: BTF is a hazardous and explosive waste and must not be

disposed of in regular laboratory trash or down the drain.

EHS Coordination: All disposal of BTF and BTF-contaminated materials must be coordinated

through your institution's EHS department. They will have established procedures for the

safe collection and disposal of explosive waste.

Waste Labeling: All waste containers must be clearly labeled as "Hazardous Waste:

Benzotrifuroxan (Explosive)" and include the date of generation.

Deactivation: Do not attempt to chemically deactivate BTF unless you are following a well-

established and validated procedure under the direct supervision of an explosives expert.

The search results did not provide a specific protocol for the chemical deactivation of

furoxan-based explosives.
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Experimental Protocols
Due to the extreme hazards associated with Benzotrifuroxan, detailed experimental protocols

are not provided here. Any work with this compound requires the development of a specific

Standard Operating Procedure (SOP) that is reviewed and approved by the Principal

Investigator and the institution's EHS department.

A 1977 technical report mentions a general procedure for preparing adducts of BTF, which

involves dissolving 100-200 mg of BTF in 0.3-0.5 ml of the adduct-forming compound.[10] This

indicates that small-scale solution-phase handling has been performed, but this information is

dated and should be approached with extreme caution.
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Emergency Procedures

Obtain EHS Approval and Develop SOP

Assemble all necessary PPE

Prepare and inspect handling area (fume hood, blast shield, grounding)

Verify emergency equipment is accessible and functional

Don all required PPE

Transfer minimum required quantity of BTF behind blast shield

Perform experimental procedure as per approved SOP

Secure any remaining BTF in designated storage Spill or Exposure Occurs

If incident occurs

Decontaminate work surfaces and equipment

Package all BTF waste in labeled, sealed containers

Doff and inspect PPE

Arrange for EHS pickup of hazardous waste

Evacuate and Alert Others Administer First Aid (if safe)

Contact EHS / Emergency Services
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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